Ethyl 2-hydroxy-2-(thiophen-2-yl)acetate
Cat. No. B8706209
M. Wt: 186.23 g/mol
InChI Key: BDYPNJQVKHKGPQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08563577B2
Procedure details
A solution of ethyl 2-oxo-2-(thiophen-2-yl)acetate (5.00 g, 27.1 mmol) in ethanol (50 ml) was cooled at 0° C. with an ice bath. NaBH4 (0.31 g, 8.14 mmol) was added in four portions under stirring. The mixture was stirred at 0° C. for 10 minutes, then allowed to warm at room temperature and stirred for additional 30 minutes. The reaction mixture was concentrated under vacuum and the residue was partitioned between Et2O and ice-cooled water. The organic layer was separated, washed with water and brine, dried over Na2SO4, filtered and evaporated (5.05 g, 91% yield).
Yield
91%
Identifiers
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REACTION_CXSMILES
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[O:1]=[C:2]([C:8]1[S:9][CH:10]=[CH:11][CH:12]=1)[C:3]([O:5][CH2:6][CH3:7])=[O:4].[BH4-].[Na+]>C(O)C>[OH:1][CH:2]([C:8]1[S:9][CH:10]=[CH:11][CH:12]=1)[C:3]([O:5][CH2:6][CH3:7])=[O:4] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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5 g
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Type
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reactant
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Smiles
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O=C(C(=O)OCC)C=1SC=CC1
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Name
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|
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C(C)O
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Step Two
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Name
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Quantity
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0.31 g
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Type
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reactant
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Smiles
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[BH4-].[Na+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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under stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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The mixture was stirred at 0° C. for 10 minutes
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Duration
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10 min
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STIRRING
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Type
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STIRRING
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Details
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stirred for additional 30 minutes
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Duration
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30 min
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The reaction mixture was concentrated under vacuum
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CUSTOM
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Type
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CUSTOM
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|
Details
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the residue was partitioned between Et2O and ice-
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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cooled water
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CUSTOM
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Type
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CUSTOM
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Details
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The organic layer was separated
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WASH
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Type
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WASH
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Details
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washed with water and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated (5.05 g, 91% yield)
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Outcomes
Product
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Name
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|
|
Type
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|
|
Smiles
|
OC(C(=O)OCC)C=1SC=CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 91% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
